Cas no 1361595-56-3 (5,2',4',6'-Tetrachlorobiphenyl-3-methanol)

• Product Name: 5,2',4',6'-Tetrachlorobiphenyl-3-methanol
• CAS No: 1361595-56-3
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4991546
• Update Time: 2025-05-24

5,2',4',6'-Tetrachlorobiphenyl-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5,2',4',6'-Tetrachlorobiphenyl-3-methanol

• Inchi： 1S/C13H8Cl4O/c14-9-2-7(6-18)1-8(3-9)13-11(16)4-10(15)5-12(13)17/h1-5,18H,6H2
• InChI Key： YESHLKKLHHQWPM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(=CC(CO)=C1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Additional information on 5,2',4',6'-Tetrachlorobiphenyl-3-methanol

Comprehensive Overview of 5,2',4',6'-Tetrachlorobiphenyl-3-methanol (CAS No. 1361595-56-3)

The compound 5,2',4',6'-Tetrachlorobiphenyl-3-methanol (CAS No. 1361595-56-3) is a chlorinated biphenyl derivative with significant applications in scientific research and industrial processes. This chemical is part of the broader family of polychlorinated biphenyls (PCBs), which have been extensively studied due to their unique chemical properties and environmental impact. The presence of multiple chlorine atoms and a methanol functional group in its structure makes it a subject of interest for researchers exploring synthetic chemistry, material science, and environmental degradation pathways.

In recent years, the demand for specialized chlorinated compounds like 5,2',4',6'-Tetrachlorobiphenyl-3-methanol has grown, particularly in the fields of organic synthesis and analytical chemistry. Researchers are increasingly focusing on its potential as an intermediate in the production of advanced materials, such as liquid crystals or flame retardants. However, its stability and persistence in the environment have also raised questions about sustainable chemistry practices and green alternatives, which are hot topics in modern scientific discourse.

The synthesis of 5,2',4',6'-Tetrachlorobiphenyl-3-methanol typically involves multi-step reactions, including halogenation and hydroxylation processes. Its molecular formula, C₁₃H₈Cl₄O, reflects its highly chlorinated nature, which contributes to its lipophilic properties and low volatility. These characteristics make it useful in laboratory settings where controlled reactivity is required. Additionally, its structural similarity to other PCBs has led to its use in environmental monitoring studies, particularly in assessing the long-term effects of chlorinated compounds on ecosystems.

One of the most frequently searched questions about 5,2',4',6'-Tetrachlorobiphenyl-3-methanol revolves around its safety profile and handling precautions. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Another common query is its solubility and reactivity with other chemicals, which are critical for researchers designing experiments involving this compound. Its solubility in organic solvents like dichloromethane and toluene is well-documented, making it a versatile reagent in organic synthesis.

The environmental fate of 5,2',4',6'-Tetrachlorobiphenyl-3-methanol is another area of active research. Given the growing emphasis on eco-friendly chemicals and biodegradable alternatives, scientists are investigating its degradation pathways under various conditions. Studies have shown that microbial degradation and photolysis can break down this compound, albeit at slower rates compared to less chlorinated analogs. This has implications for its use in industries aiming to meet sustainability goals and reduce their ecological footprint.

From an analytical perspective, 5,2',4',6'-Tetrachlorobiphenyl-3-methanol is often identified using techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). These methods are essential for quantifying its presence in complex mixtures and ensuring purity in laboratory preparations. The compound's distinct mass spectral fragmentation pattern and retention time make it relatively easy to distinguish from other chlorinated biphenyls, which is valuable for quality control and regulatory compliance.

In conclusion, 5,2',4',6'-Tetrachlorobiphenyl-3-methanol (CAS No. 1361595-56-3) is a compound of significant scientific and industrial relevance. Its unique chemical structure and properties make it a valuable tool in research, while its environmental behavior aligns with contemporary discussions on sustainable chemistry and pollution mitigation. As the scientific community continues to explore its potential, this compound will likely remain a topic of interest for years to come.